Cas no 1803704-19-9 (4-Chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride)

• Product Name: 4-Chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride
• CAS No: 1803704-19-9
• MF: C₆H₃Cl₂F₂NO₂S
• MW: 262.061325311661
• CID: 4926323
• Update Time: 2025-08-05

4-Chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride

• Inchi： 1S/C6H3Cl2F2NO2S/c7-3-1-4(6(9)10)11-5(2-3)14(8,12)13/h1-2,6H
• InChI Key： DCELRMYUCKXQQH-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C(F)F)N=1)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 4-Chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride

4-Chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1803704-19-9): An Overview of Its Synthesis, Properties, and Applications

4-Chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1803704-19-9) is a versatile compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the development of pharmaceuticals and agrochemicals. This compound is characterized by its chlorine, difluoromethyl, and sulfonyl chloride functionalities, which contribute to its reactivity and utility in synthetic chemistry.

The synthesis of 4-chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach is the sequential introduction of the chlorine, difluoromethyl, and sulfonyl chloride groups onto a pyridine scaffold. The initial step typically involves the chlorination of a 2-difluoromethylpyridine derivative, followed by the sulfonylation to introduce the sulfonyl chloride group. This process requires careful selection of reagents and reaction conditions to avoid unwanted side reactions.

Recent research has focused on optimizing the synthetic pathways for 4-chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride. For instance, a study published in the Journal of Organic Chemistry reported a novel method that utilizes green chemistry principles to reduce the environmental impact of the synthesis. This method employs mild reaction conditions and eco-friendly solvents, making it more sustainable and cost-effective.

The physical and chemical properties of 4-chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride are crucial for understanding its behavior in various applications. This compound is a white solid at room temperature with a melting point of approximately 85°C. It is highly reactive due to the presence of the sulfonyl chloride group, which readily undergoes nucleophilic substitution reactions. The chlorine and difluoromethyl groups also contribute to its electronic properties, making it an excellent electrophile in organic synthesis.

In the pharmaceutical industry, 4-chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride has shown promise as an intermediate in the synthesis of novel drugs. Its unique structure allows for the introduction of functional groups that can enhance the pharmacological properties of target molecules. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In addition to its pharmaceutical applications, 4-chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride is also being explored for use in agrochemicals. Its reactivity and stability make it an ideal candidate for the development of new herbicides and insecticides. A study published in Pesticide Biochemistry and Physiology highlighted the effectiveness of this compound as a precursor for herbicides with improved selectivity and reduced environmental impact.

The safety profile of 4-chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride is another important consideration for its practical applications. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. Researchers should be aware of its reactivity with water and other nucleophiles, which can lead to exothermic reactions.

In conclusion, 4-chloro-2-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1803704-19-9) is a valuable compound with diverse applications in pharmaceuticals and agrochemicals. Its unique chemical structure provides opportunities for developing novel drugs and pesticides with enhanced properties. Ongoing research continues to explore new synthetic methods and applications for this compound, further solidifying its importance in modern chemistry.